5-Iodoisoquinolin-1-ol
Description
5-Iodoisoquinolin-1-ol is a halogenated isoquinoline derivative characterized by an iodine substituent at the 5-position and a hydroxyl group at the 1-position of the isoquinoline scaffold. This compound has been utilized in organic synthesis and pharmaceutical research, particularly as a building block for developing complex heterocyclic systems. However, commercial availability of 5-Iodoisoquinolin-1-ol has been discontinued across multiple packaging sizes (e.g., 250 mg, 500 mg), as noted by CymitQuimica . The discontinuation may reflect challenges in synthesis, regulatory constraints, or shifting research priorities.
Properties
Molecular Formula |
C9H6INO |
|---|---|
Molecular Weight |
271.05 g/mol |
IUPAC Name |
5-iodo-2H-isoquinolin-1-one |
InChI |
InChI=1S/C9H6INO/c10-8-3-1-2-7-6(8)4-5-11-9(7)12/h1-5H,(H,11,12) |
InChI Key |
GLPPCYPDKYPIAL-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C(C=CNC2=O)C(=C1)I |
Origin of Product |
United States |
Comparison with Similar Compounds
To contextualize 5-Iodoisoquinolin-1-ol, we compare it with two structurally related isoquinoline derivatives: 1,5-Isoquinolinediol and Isoquinolin-5-amine hydrochloride. These compounds share the isoquinoline backbone but differ in functional groups, leading to distinct physicochemical and toxicological profiles.
Structural and Functional Differences
5-Iodoisoquinolin-1-ol
No specific hazard data are provided in the evidence.
1,5-Isoquinolinediol
- Hazards: No explicit GHS classifications reported.
- First Aid Measures :
Isoquinolin-5-amine hydrochloride
- GHS Classifications :
- First Aid Measures :
Toxicological and Ecological Data
- 5-Iodoisoquinolin-1-ol: No data available.
- 1,5-Isoquinolinediol: Limited toxicological details; symptoms post-exposure require medical consultation .
- Isoquinolin-5-amine hydrochloride: No carcinogenicity (IARC) or ecological data (e.g., biodegradability, bioaccumulation) available .
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